4-(2-Cyano-3-fluorophenoxy)benzoic acid

• IUPAC Name: 4-(2-cyano-3-fluorophenoxy)benzoic acid
• InChI: InChI=1S/C14H8FNO3/c15-12-2-1-3-13(11(12)8-16)19-10-6-4-9(5-7-10)14(17)18/h1-7H,(H,17,18)
• InChI Key: DDAKUCMYPGKAHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C#N)OC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C14H8FNO3
• Molecular Weight: 257.22 g/mol

Description

“4-(2-Cyano-3-fluorophenoxy)benzoic acid” is a chemical compound with the molecular formula C14H8FNO3. It is used in various chemical reactions and has a molecular weight of 257.22.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 257.22. More specific properties such as melting point, boiling point, and density are not available in the current resources.

Scientific Research Applications

Anaerobic Transformation in Environmental Science

Research by Genthner, Townsend, and Chapman (1989) explored the anaerobic transformation of phenol to benzoate, utilizing fluorinated analogues to study the mechanism. This work reveals the environmental degradation processes of phenolic compounds and the formation of benzoic acid derivatives under anaerobic conditions, highlighting the role of specific substituents in directing these transformations. This knowledge is crucial for understanding pollutant degradation in natural and engineered environments (Genthner, Townsend, & Chapman, 1989).

Development of Novel Fluorescence Probes

Setsukinai et al. (2003) designed and synthesized novel fluorescence probes for reliably detecting reactive oxygen species (ROS), including hydroxyl radical and reactive intermediates of peroxidase, using derivatives including 4-(2-Cyano-3-fluorophenoxy)benzoic acid. These probes, due to their selectivity and sensitivity, provide essential tools for studying oxidative stress and cellular damage in biological systems (Setsukinai et al., 2003).

Sensing Applications in Analytical Chemistry

Tanaka et al. (2001) reported on the synthesis of 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole and -benzothiazole, employing this compound analogues for fluorescent probes that can sense pH changes and metal cations. These findings are significant for developing sensitive and selective sensors for environmental monitoring and biochemical assays (Tanaka et al., 2001).

Advanced Materials and Polymer Science

The work by Xiao et al. (2003) on the synthesis and characterization of fluorinated phthalazinone monomers, including derivatives of this compound, for high-performance polymers showcases the application in creating materials with exceptional thermal properties and potential for optical waveguides. This research underlines the importance of such compounds in the development of next-generation materials for electronic and photonic applications (Xiao et al., 2003).

Environmental Remediation

Ghoshdastidar and Tong (2013) investigated the treatment of herbicides using membrane bioreactor (MBR) technology, potentially implicating the relevance of this compound derivatives in environmental remediation and the degradation of persistent organic pollutants. Their study highlights the efficacy of MBR in breaking down toxic compounds, suggesting a pathway for mitigating environmental pollution (Ghoshdastidar & Tong, 2013).

Mechanism of Action

Mode of Action

It’s possible that this compound may interact with its targets through a variety of mechanisms, including binding to specific receptors or enzymes, altering cellular processes, or modulating signal transduction pathways . More research is needed to elucidate the specific interactions and changes resulting from this compound’s action.

Biochemical Pathways

It’s possible that this compound may influence a variety of biochemical pathways, depending on its specific targets and mode of action. The downstream effects of these pathway alterations would likely depend on the specific cellular context and the nature of the compound’s interactions with its targets .

Action Environment

The action, efficacy, and stability of 4-(2-Cyano-3-fluorophenoxy)benzoic acid can be influenced by a variety of environmental factors . These may include the pH and temperature of the environment, the presence of other molecules or compounds, and the specific cellular or tissue context.